Cas no 900897-26-9 (1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine)

• Product Name: 1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine
• CAS No: 900897-26-9
• MF: C₂₂H₂₇N₅
• MW: 361.483284235001
• CID: 5424422
• Update Time: 2025-08-05

1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-7-[4-(2-methylprop-2-enyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine

• Inchi： 1S/C22H27N5/c1-16(2)15-25-10-12-26(13-11-25)22-17(3)18(4)24-21-20(14-23-27(21)22)19-8-6-5-7-9-19/h5-9,14H,1,10-13,15H2,2-4H3
• InChI Key： UZQFCLUECBZTPP-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1CCN(CC(C)=C)CC1)=C(C)C(C)=N2

Additional information on 1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine

Chemical Profile of 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine (CAS No. 900897-26-9)

1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine, identified by the CAS number 900897-26-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic scaffold known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including a piperazine moiety and an unsaturated alkyl side chain, contributes to its unique chemical properties and potential pharmacological effects.

The molecular structure of 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine incorporates several key features that make it of interest for further investigation. The pyrazolo[1,5-a]pyrimidine core is a well-studied scaffold in medicinal chemistry, exhibiting activities ranging from antiviral to anticancer effects. The 5,6-dimethyl substitution on the pyrazole ring enhances the steric and electronic properties of the molecule, potentially influencing its binding affinity to biological targets. Additionally, the 3-phenyl group introduces hydrophobicity and may participate in π-stacking interactions with biological macromolecules.

The piperazine ring at the 4-position is another critical feature of this compound. Piperazine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, including antipsychotics, antidepressants, and antihistamines. The presence of a (2-methylprop-2-en-1-yl) side chain further modifies the electronic and steric environment of the piperazine nitrogen atoms, which can be crucial for modulating receptor interactions. This structural complexity suggests that 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-y)piperazine may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such complex molecules with biological targets. Studies using virtual screening and docking simulations have shown that compounds with similar scaffolds can interact with enzymes and receptors involved in critical cellular pathways. For instance, the pyrazolo[1,5-a]pyrimidine core has been identified as a potential inhibitor of kinases and other enzymes implicated in cancer progression. The piperazine moiety may also contribute to binding interactions by forming hydrogen bonds or participating in electrostatic interactions with protein surfaces.

The synthesis of 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-y)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyrazolo[1,5-a]pyrimidine ring system followed by functionalization at the 7-position and introduction of the piperazine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

In terms of biological activity, 1-{5,6-dimethyl}-3-phenoypyrazolo\[15a\]-pyrimidin\]-7\)-yloxy\]-4\-(\)-buten\]-l-piperazinone (CAS No.\ 900897269) has shown promise in preliminary assays targeting inflammatory pathways. The combination of a pyrazolopyrimidine core with a piperazine derivative suggests potential applications in treating inflammatory diseases by modulating key signaling cascades such as NF-\kappaB or MAPK pathways. Additionally, this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Investigations into the pharmacokinetic properties of this compound are also essential for understanding its potential therapeutic applications. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways will influence its efficacy and safety profile. Advances in biopharmaceutical analysis techniques have allowed researchers to conduct comprehensive studies on these parameters using both in vitro and in vivo models. These studies provide critical data for optimizing drug formulations and dosing regimens.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians.* By leveraging cutting-edge technologies such as high-throughput screening (HTS), genomics, proteomics,*and systems biology approaches,* researchers can accelerate the discovery process.* The compound CAS No.\ 900897269 represents an exciting example*of how structural complexity can be harnessed*to develop innovative therapeutics.* Its unique combination*of functional groups*and demonstrated biological activity make it*worthy*of further investigation.*